Cas no 59342-31-3 (2-hydrazinyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-hydrazinyl-3,4-dihydroquinazolin-4-one
• CAS No: 59342-31-3
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 1614601
• PubChem ID: 135449613
• Update Time: 2025-06-08

2-hydrazinyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione, 2-hydrazone
• 2-Hydrazinoquinazolin-4(3H)-one
• 2-hydrazinyl-4(3H)-Quinazolinone
• 2-hydrazinyl-3,4-dihydroquinazolin-4-one
• UCFYYWZQWKEOOI-UHFFFAOYSA-N
• SCHEMBL3821179
• G47494
• EN300-105915
• DA-26177
• 2-hydrazinyl-3H-quinazolin-4-one
• 2-hydrazinylquinazolin-4(3H)-one
• 2-hydrazino-4(3H)-quinazolinone
• AKOS017269387
• LS-07082
• 59342-31-3
• AKOS000273653
• ALBB-022901
• F2161-0003
• AKOS006222482
• 2-Hydrazino-quinazolin-4-one
• SCHEMBL11156129
• MFCD01896589
• 4(3H)-quinazolinone, 2-hydrazino-

• MDL： MFCD01896589
• Inchi： 1S/C8H8N4O/c9-12-8-10-6-4-2-1-3-5(6)7(13)11-8/h1-4H,9H2,(H2,10,11,12,13)
• InChI Key： UCFYYWZQWKEOOI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(NN)N1

Computed Properties

• Exact Mass: 176.06994
• Monoisotopic Mass: 176.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79.5A^2

Experimental Properties

• PSA: 79.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-hydrazinyl-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 2-Hydrazinyl-3,4-dihydroquinazolin-4-one (CAS: 59342-31-3) in Chemical Biology and Pharmaceutical Research

The compound 2-hydrazinyl-3,4-dihydroquinazolin-4-one (CAS: 59342-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a quinazolinone core and a hydrazine moiety, has been explored for its role in modulating various biological targets, including kinases, receptors, and enzymes. Recent studies have highlighted its utility in drug discovery, particularly in the development of anticancer, antimicrobial, and anti-inflammatory agents.

One of the most notable advancements in the study of 2-hydrazinyl-3,4-dihydroquinazolin-4-one is its application in kinase inhibition. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and selectivity profiles of these derivatives, paving the way for the design of more targeted kinase inhibitors.

In addition to its kinase inhibitory properties, 2-hydrazinyl-3,4-dihydroquinazolin-4-one has shown promise as an antimicrobial agent. Research published in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings suggest that this scaffold could serve as a valuable starting point for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.

Another area of interest is the compound's potential anti-inflammatory effects. A recent study in the European Journal of Pharmacology investigated the ability of 2-hydrazinyl-3,4-dihydroquinazolin-4-one derivatives to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The results indicated that these compounds could attenuate inflammation in vitro and in vivo, possibly through modulation of the NF-κB signaling pathway. This research opens new avenues for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 2-hydrazinyl-3,4-dihydroquinazolin-4-one-based therapeutics. Issues such as pharmacokinetic properties, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Nevertheless, the growing body of research underscores the potential of this compound as a versatile scaffold in drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding its impact on the pharmaceutical industry.